![molecular formula C18H25NO3 B6056445 2-(2-phenylethyl)-4-(tetrahydro-2H-pyran-4-ylcarbonyl)morpholine](/img/structure/B6056445.png)
2-(2-phenylethyl)-4-(tetrahydro-2H-pyran-4-ylcarbonyl)morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-phenylethyl)-4-(tetrahydro-2H-pyran-4-ylcarbonyl)morpholine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and organic synthesis. This compound is also known as PEP4TCM and has a molecular formula of C21H27NO3.
Mechanism of Action
The mechanism of action of PEP4TCM is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body that are involved in the inflammatory response. This compound has been shown to inhibit the activity of COX-2, an enzyme that plays a crucial role in the production of inflammatory mediators in the body.
Biochemical and Physiological Effects:
PEP4TCM has been shown to have a wide range of biochemical and physiological effects in various animal models. Research has shown that this compound can reduce inflammation and pain, improve cognitive function, and protect against oxidative stress and neurodegeneration.
Advantages and Limitations for Lab Experiments
One of the major advantages of PEP4TCM is its high yield synthesis process, which makes it easy to produce in large quantities. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.
Future Directions
There are several future directions that researchers can explore with PEP4TCM. One area of interest is the development of new drugs that are based on the structure of this compound, which could have improved efficacy and reduced side effects compared to existing drugs. Another area of interest is the investigation of the potential use of PEP4TCM in the treatment of other diseases, such as diabetes and cardiovascular disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicity concerns.
Synthesis Methods
The synthesis of 2-(2-phenylethyl)-4-(tetrahydro-2H-pyran-4-ylcarbonyl)morpholine involves a multistep process that includes the reaction of morpholine with 2-phenylethylamine, followed by acylation with tetrahydro-2H-pyran-4-ylcarbonyl chloride. This process results in the formation of the desired product, PEP4TCM, with a high yield.
Scientific Research Applications
PEP4TCM has been extensively studied for its potential use in medicinal chemistry and drug discovery. Research has shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various diseases, including cancer, arthritis, and Alzheimer's disease.
properties
IUPAC Name |
oxan-4-yl-[2-(2-phenylethyl)morpholin-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO3/c20-18(16-8-11-21-12-9-16)19-10-13-22-17(14-19)7-6-15-4-2-1-3-5-15/h1-5,16-17H,6-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYOPIAFTIFSGBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(=O)N2CCOC(C2)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-phenylethyl)-4-(tetrahydro-2H-pyran-4-ylcarbonyl)morpholine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.